![molecular formula C11H16O B2982175 (4-Ethynylbicyclo[2.2.2]octan-1-yl)methanol CAS No. 94994-33-9](/img/structure/B2982175.png)
(4-Ethynylbicyclo[2.2.2]octan-1-yl)methanol
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Overview
Description
“(4-Ethynylbicyclo[2.2.2]octan-1-yl)methanol” is a chemical compound with the molecular formula C11H16O . Its IUPAC name is (4-ethynyl-1-bicyclo[2.2.2]octanyl)methanol .
Molecular Structure Analysis
The molecular weight of “this compound” is 164.248. The InChI representation of its structure is InChI=1S/C11H16O/c1-2-10-3-6-11(9-12,7-4-10)8-5-10/h1,12H,3-9H2.Scientific Research Applications
Methanol as a Probe in Surface Science
Methanol is used as a "smart" molecule for studying the surface sites of metal oxide catalysts, such as ceria nanocrystals with well-defined surface planes. The adsorption and desorption of methanol on these surfaces can reveal the nature of surface sites, including the distribution of methoxy species, which are determined by the coordination status of surface cations and defect sites. This application is crucial for understanding catalytic processes and material science at the nanoscale (Wu et al., 2012).
Methanol in Chemical Reactions and Synthesis
Methanol serves as a key reactant in various chemical reactions, including the metalation of alkynes with mercury(II) acetate, providing insights into reaction mechanisms and product formation. These studies contribute to the field of synthetic chemistry, offering pathways to create complex molecules from simpler ones (Bassetti & Floris, 1988).
Methanol in Energy and Environmental Applications
Research on methanol's role in converting CO2 to useful chemicals, such as its utilization in producing clean-burning fuel, highlights its potential in environmental sustainability and energy sectors. The conversion of CO2 to methanol can significantly reduce CO2 emissions, making methanol synthesis a promising method for energy storage and hydrogen conservation (Dalena et al., 2018).
Methanol in Material Science
Methanol is involved in the synthesis of complex materials, such as the creation of polymorphic Au-Cu alkynyl clusters with stimuli-responsive photophysical properties. These materials demonstrate diverse polymorphism and photoluminescent characteristics, driven by the modulation of metallophilic interactions by organic solvents, including methanol. Such research has implications for developing new luminescent materials and understanding the role of solvents in material properties (Koshevoy et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
(4-ethynyl-1-bicyclo[2.2.2]octanyl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O/c1-2-10-3-6-11(9-12,7-4-10)8-5-10/h1,12H,3-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCEKETYGXQLQAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC12CCC(CC1)(CC2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94994-33-9 |
Source
|
Record name | {4-ethynylbicyclo[2.2.2]octan-1-yl}methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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